Methyl 1-(2-pyrimidinyl)-4-piperidinecarboxylate

• IUPAC Name: methyl 1-pyrimidin-2-ylpiperidine-4-carboxylate
• InChI: InChI=1S/C11H15N3O2/c1-16-10(15)9-3-7-14(8-4-9)11-12-5-2-6-13-11/h2,5-6,9H,3-4,7-8H2,1H3
• InChI Key: BTOUODOTFRVVSE-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1CCN(CC1)C2=NC=CC=N2
• Molecular Formula: C11H15N3O2
• Molecular Weight: 221.26 g/mol

Description

Methyl 1-(2-pyrimidinyl)-4-piperidinecarboxylate (MPPC) is a synthetic compound that has been used in a variety of scientific research applications. It is a water-soluble, crystalline solid that is soluble in most organic solvents. MPPC has been used in a wide range of studies involving in vitro and in vivo experiments, as well as in cell culture and animal models. It has been used to study the physiological and biochemical effects of various drugs, hormones, and other compounds. In addition, MPPC has been used in the synthesis of various compounds, including analogues and derivatives.

Scientific Research Applications

Synthesis and Medicinal Chemistry

Methyl 1-(2-pyrimidinyl)-4-piperidinecarboxylate and its derivatives are crucial in medicinal and pharmaceutical industries, especially in the synthesis of various compounds. For instance, the pyranopyrimidine core, to which the compound is related, is instrumental in the development of medicinal molecules due to its bioavailability and broader synthetic applications. The synthesis of specific derivatives like 5H-pyrano[2,3-d]pyrimidine scaffolds using hybrid catalysts, such as organocatalysts, metal catalysts, and nanocatalysts, has been extensively studied. These scaffolds are significant in the creation of lead molecules for various medicinal purposes (Parmar, Vala, & Patel, 2023).

Heterocyclic Chemistry and Molecular Interactions

This compound belongs to the family of compounds with heterocyclic chemistry, which is significant in organic chemistry and offers a wide array of biological and medicinal applications. The ability of pyrimidine derivatives, for instance, to form coordination as well as hydrogen bonds makes them suitable for use as sensing probes and in other biological functions. The versatility of these compounds in forming various molecular interactions and their applications in creating optical sensors have been a subject of research over the years (Jindal & Kaur, 2021).